N-(4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)-3-nitrobenzenesulfonamide

• IUPAC Name: N-[4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C19H15N5O4S/c1-13-9-10-23-12-18(21-19(23)20-13)14-5-7-15(8-6-14)22-29(27,28)17-4-2-3-16(11-17)24(25)26/h2-12,22H,1H3
• InChI Key: SZWRMBUXFOWMQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC(=CN2C=C1)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=CC(=C4)[N+](=O)[O-]
• Molecular Formula: C19H15N5O4S
• Molecular Weight: 409.4 g/mol

Description

“N-(4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)-3-nitrobenzenesulfonamide” is a complex organic compound. It contains an imidazo[1,2-a]pyrimidine core, which is a fused bicyclic heterocycle consisting of an imidazole ring fused to a pyridine ring. The compound also contains a phenyl group and a nitrobenzenesulfonamide group.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyrimidines has been achieved through various chemosynthetic methodologies, including multicomponent reactions, condensation reactions, intramolecular cyclizations, and tandem reactions. The specific synthesis process for “this compound” is not available in the retrieved papers.

Molecular Structure Analysis

The molecular structure of the compound can be inferred from its IUPAC name and the groups it contains. It has an imidazo[1,2-a]pyrimidine core with a methyl group at the 7-position, a phenyl group at the 4-position, and a 3-nitrobenzenesulfonamide group.

Chemical Reactions Analysis

Imidazo[1,2-a]pyrimidines have been functionalized at various positions to construct privileged scaffolds for drug development. The specific chemical reactions involving “this compound” are not available in the retrieved papers.

Scientific Research Applications

Synthetic Methodologies

An efficient synthetic route involving Cp*Rh(III)-catalyzed selective bis-cyanation of arylimidazo[1,2-α]pyridines has been developed, showcasing the utility of related compounds in organic synthesis. This methodology allows for the broad functional group tolerance and high yields of cyanated imidazopyridines, demonstrating the compound's relevance in synthetic organic chemistry (Zhu et al., 2017).

Biological Activities

Related sulfonamide compounds have been evaluated for their potential as antihypertensive α-blocking agents, revealing the therapeutic potential of these molecules. The pharmacological screening indicated significant activity and low toxicity, suggesting their potential use in developing new antihypertensive drugs (Abdel-Wahab et al., 2008).

Material Science Applications

The first hyperpolarizability of new sulfonamide amphiphiles has been studied, indicating the importance of these compounds in material science, particularly in the development of nonlinear optical materials. The research highlights the role of molecular structure in determining the properties of these materials (Kucharski et al., 1999).

Future Directions

Imidazo[1,2-a]pyrimidines have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. The development of new synthetic strategies and drug discovery research involving these compounds is ongoing. The specific future directions for “N-(4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)-3-nitrobenzenesulfonamide” are not available in the retrieved papers.

Mechanism of Action

Target of Action

Similar compounds have been shown to possess a broad range of biological activity .

Mode of Action

It’s known that similar compounds interact with their targets through various mechanisms, leading to a range of biological effects .

Biochemical Pathways

Similar compounds have been shown to influence a variety of biochemical pathways, resulting in diverse downstream effects .

Result of Action

Similar compounds have been shown to have a range of effects at the molecular and cellular level .